Cas no 88544-01-8 (Bis(1H-benzotriazol-1-yl) carbonate)

Bis(1H-benzotriazol-1-yl) carbonate structure

88544-01-8 structure

Product Name:Bis(1H-benzotriazol-1-yl) carbonate

CAS No:88544-01-8

Molecular Formula:C₁₃H₈N₆O₅

Molecular Weight:328.23982

CID:61179

PubChem ID:9839129

Bis(1H-benzotriazol-1-yl) carbonate Properties

Names and Identifiers

- Bis(1H-benzotriazol-1-yl) carbonate
- 1,1'-(Carbonyldioxy)dibenzotriazole
- Di(1-benzotriazolyl) carbonate
- BIS(HYDROXYBENZOTRIAZOLYL) CARBONATE
- di(benzotriazol-1-yl)carbonate
- Carbonic acid,bis(1H-benzotriazol-1-yl) ester
- AMY888
- Bis(1H-benzotriazol-1-yl)carbonate
- FT-0656249
- 1,1'-[Carbonylbis(oxy)]bis(1H-benzotriazole)
- Bis-benzotriazol-1-yl carbonate
- bis(benzotriazol-1-yl) carbonate
- bis(1H-benzo[d][1,2,3]triazol-1-yl) carbonate
- bis(1H-1,2,3-benzotriazol-1-yl) carbonate
- 88544-01-8
- di(1H-benzo[d][1,2,3]triazol-1-yl) carbonate
- dibenzotriazolyl carbonate
- Bis(hydroxybenzotriazolyl)carbonate
- SCHEMBL39113
- SY309278
- PPQNDCSTOHZQEH-UHFFFAOYSA-N
- 1H-Benzotriazole, 1,1'-[carbonylbis(oxy)]bis-
- MFCD00043132
- +Expand
- MDL： MFCD00043132
- InChIKey： PPQNDCSTOHZQEH-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H8N6O3/c20-13(21-18-11-7-3-1-5-9(11)14-16-18)22-19-12-8-4-2-6-10(12)15-17-19/h1-8H
- SMILES： C1=CC=C2C(=C1)N=NN2OC(=O)ON3C4=CC=CC=C4N=N3

Computed Properties

Exact Mass: 296.06600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 296.06578814g/mol
Heavy Atom Count: 22
Complexity: 389
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 97Å²

Experimental Properties

LogP: 0.85340
PSA: 96.95000
Melting Point: 150 ºC
Density: 1.65

Bis(1H-benzotriazol-1-yl) carbonate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AD88379-1g	Carbonic acid,bis(1H-benzotriazol-1-yl) ester	88544-01-8		1g	$303.00
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1531290-100mg	Bis(1H-benzo[d][1,2,3]triazol-1-yl) carbonate	88544-01-8	98%	100mg	￥7933.00
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY309278-1g	Bis(1H-benzo[d][1,2,3]triazol-1-yl) Carbonate	88544-01-8	≥95%	1g	¥8055.0	2023-09-15

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88544-01-8 (Bis(1H-benzotriazol-1-yl) carbonate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:88544-01-8)Bis(1H-benzotriazol-1-yl) carbonate

Purity:99%/99%/99%

Quantity:0.1g/0.25g/1g

Price($):252.0/404.0/1010.0